Cas no 891183-50-9 ((2S)-4,4-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4,4-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 891183-50-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD11501353
• CID: 827068
• PubChem ID: 46907953
• Update Time: 2025-04-19

(2S)-4,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-Dimethylpyrrolidine-2-carboxylic acid
• (S)-4,4-Dimethyl-pyrrolidine-2-carboxylic acid
• 4,4-dimethyl-L-Proline
• 4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester
• 4,4-DiMethyl-L-proline HCl
• (2S)-4,4-dimethylpyrrolidine-2-carboxylic acid
• 4,4-Dimethylprolin
• 4,4-dimethylproline
• L-Proline, 4,4-dimethyl-
• AKOS006344516
• 4,4-dimethyl proline
• AS-50797
• A843070
• (S)-4,4-Dimethylpyrrolidine-2-carboxylicacid
• DTXSID901008660
• EN300-2985715
• AKOS015842170
• CS-0054465
• MFCD11501353
• BDNWSJQJILLEBS-YFKPBYRVSA-N
• P11128
• AM20080721
• 4,4-DIMETHYL-PROLINE
• 891183-50-9
• SCHEMBL556207
• DB-027044

• MDL： MFCD11501353
• Inchi： 1S/C7H13NO2/c1-7(2)3-5(6(9)10)8-4-7/h5,8H,3-4H2,1-2H3,(H,9,10)/t5-/m0/s1
• InChI Key： BDNWSJQJILLEBS-YFKPBYRVSA-N
• SMILES： OC([C@@H]1CC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 246℃
• Flash Point: 103℃
• PSA: 49.33000
• LogP: 0.78790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives